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Compound of Interest

Compound Name: 2-(Diethoxymethyl)furan

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and characterization of 2-(diethoxymethyl)furan, also known as furfural
diethyl acetal. This furan derivative is a valuable intermediate in organic synthesis, particularly
as a protecting group for the aldehyde functionality of furfural, a key biomass-derived platform
chemical.

Core Properties of 2-(Diethoxymethyl)furan

2-(Diethoxymethyl)furan is a heterocyclic compound with the chemical formula CoH140s. It is
typically a colorless to pale yellow liquid with a characteristic fruity odor.[1] Its molecular
structure consists of a furan ring substituted at the 2-position with a diethoxymethyl group,
which imparts stability and specific reactivity to the molecule. The furan ring possesses
aromatic character, contributing to the molecule's overall stability.[1]

Physical Properties

The key physical properties of 2-(diethoxymethyl)furan are summarized in the table below,
compiled from various sources.
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Property Value References
Molecular Formula CoH1403 [1]

Molecular Weight 170.21 g/mol [1]
Appearance Colorless to light yellow liquid [1]

Odor Pleasant fruity odor [1]

Density 1.008 g/mL at 25 °C [2]

Boiling Point 189-191 °C (lit.) [2]

81 °C at 16 mmHg [3]

Flash Point 64 °C (148 °F) [3]
Refractive Index n20/D 1.444 (lit.) [4]

- Soluble in alcohol. Limited
Solubility o [5]
solubility in water.

Chemical Properties and Reactivity

2-(Diethoxymethyl)furan exhibits reactivity characteristic of both the furan ring and the acetal
functional group.
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Property Description References

Furfural diethyl acetal, 2-
Synonyms ] [1][3]
Furaldehyde diethyl acetal

Stable under various reaction
Stability conditions, including alkaline [1][5]

media.

The furan ring can undergo
electrophilic substitution
o ] reactions. It can also be
Reactivity of Furan Ring ) [1]
hydrogenated under catalytic
conditions to form saturated

derivatives.

The diethoxymethyl group
serves as a protecting group
for the aldehyde functionality. It
o is stable to many reagents but

Reactivity of Acetal Group ) [1]
can be readily removed
(deprotected) under mild acidic
conditions to regenerate

furfural.

The molecule can participate
in condensation reactions with

Other Reactions carbonyl compounds and [1]
interact with various transition

metal catalysts.

Synthesis and Logical Workflow

The most common method for the synthesis of 2-(diethoxymethyl)furan is the acid-catalyzed
acetalization of furfural with ethanol. This reaction is an equilibrium process where the removal
of water drives the reaction towards the product.
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General Workflow for Synthesis and Deprotection

Synthesis: Acetalization

Acid Catalyst

Furfural Ethanol (.., H+, Zeolite)

Reaction Mixture

Workup & Purification

Aqueous Workup
(Neutralization)

i

Extraction

'

Distillation

2-(Diethoxymethyl)furan

se as Protecting Group

Deprotection
(Mild Acidic Conditions)

Regenerated Furfural
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Logic of Aldehyde Protection

Furfural
(or other aldehyde-containing molecule)

Protect Aldehyde

(Acetalization)

Protected Intermediate
(2-(diethoxymethyl)furan derivative)

Perform Other Reactions
(e.g., on furan ring)

Modified Protected Intermediate

Deprotect Aldehyde
(Mild Acid Hydrolysis)

Final Product with
Aldehyde Restored

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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